N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C24H24N4O5S/c29-24(26-17-15-25(16-18-26)20-7-3-1-4-8-20)19-27(21-11-13-22(14-12-21)28(30)31)34(32,33)23-9-5-2-6-10-23/h1-14H,15-19H2
• InChI Key: PFCSIFKRUHEFJW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN(C3=CC=C(C=C3)[N+](=O)[O-])S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H24N4O5S
• Molecular Weight: 480.5 g/mol

Description

N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide, also known as N-(4-nitrophenyl)-2-[4-(phenylpiperazin-1-yl)butanamido]benzenesulfonamide, is a chemical compound that has gained significant attention in the scientific community for its potential applications in the field of medicine. This compound is known for its unique chemical structure and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide is not fully understood. However, studies suggest that this compound exerts its pharmacological effects by inhibiting the activity of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible conversion of carbon dioxide and water to bicarbonate and protons. Inhibition of this enzyme can lead to a decrease in the production of bicarbonate ions, which can result in a decrease in the pH of the extracellular fluid. This decrease in pH has been found to have anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide exhibits anti-inflammatory, analgesic, and antipyretic effects. This compound has been found to inhibit the production of prostaglandins, which are known to play a crucial role in the inflammatory response. Additionally, this compound(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide has been found to inhibit the activity of carbonic anhydrase, which can lead to a decrease in the production of bicarbonate ions and a decrease in the pH of the extracellular fluid. This decrease in pH has been found to have anti-inflammatory, analgesic, and antipyretic effects.

Advantages and Limitations for Lab Experiments

N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide has several advantages and limitations for lab experiments. One of the advantages of this compound is its unique chemical structure, which makes it a potentially useful compound for the development of new drugs. Additionally, this compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects, which makes it a potentially useful compound for the treatment of various diseases. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide. One of the future directions is the development of new drugs based on the chemical structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. Finally, future studies are needed to address the limitations of this compound, such as its limited solubility in water, and to develop new methods for synthesizing and working with this compound in lab experiments.
In conclusion, this compound(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community for its potential applications in the field of medicine. This compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties and has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. Further studies are needed to fully understand the mechanism of action of this compound and its potential use in the development of new drugs.

Scientific Research Applications

N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide has been studied for its potential applications in the field of medicine. This compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use as an inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes. Additionally, this compound(4-nitrophenyl)-N-(4-nitrophenyl)-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.